Cas no 777952-87-1 (Benzonitrile,3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)-)

• Product Name: Benzonitrile,3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)-
• CAS No: 777952-87-1
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 553132
• PubChem ID: 45095564
• Update Time: 2025-04-19

Benzonitrile,3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)-
• 3-(1-Ethyl-3-formyl-1H-pyrazol-5-yl)benzonitrile
• Benzonitrile, 3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)- (9CI)
• 777952-87-1
• 3-(2-ETHYL-5-FORMYLPYRAZOL-3-YL)BENZONITRILE
• SCHEMBL5392085
• BAGRTBUVHLKZCF-UHFFFAOYSA-N
• FT-0727580
• Benzonitrile,3-(1-ethyl-3-formyl-1H-pyrazol-5-yl)-(9ci)
• 3-(1-ethyl-3-formyl-1h-pyrazol-5-yl)-benzonitrile

• Inchi： 1S/C13H11N3O/c1-2-16-13(7-12(9-17)15-16)11-5-3-4-10(6-11)8-14/h3-7,9H,2H2,1H3
• InChI Key： BAGRTBUVHLKZCF-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C2C=CC=C(C#N)C=2)N(CC)N=1

Computed Properties

• Exact Mass: 225.09033
• Monoisotopic Mass: 225.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 58.68